Cas no 1062041-64-8 (2-{N-[(furan-2-yl)methyl]-1-[2-(methylsulfanyl)pyridin-3-yl]formamido}-N-phenylacetamide)

• Product Name: 2-{N-[(furan-2-yl)methyl]-1-[2-(methylsulfanyl)pyridin-3-yl]formamido}-N-phenylacetamide
• CAS No: 1062041-64-8
• MF: C₂₀H₁₉N₃O₃S
• MW: 381.44816327095
• CID: 5763095
• PubChem ID: 18098332
• Update Time: 2025-06-08

2-{N-[(furan-2-yl)methyl]-1-[2-(methylsulfanyl)pyridin-3-yl]formamido}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS033371656
• 2-{N-[(furan-2-yl)methyl]-1-[2-(methylsulfanyl)pyridin-3-yl]formamido}-N-phenylacetamide
• 1062041-64-8
• EN300-26606192
• Z147231670

• Inchi： 1S/C20H19N3O3S/c1-27-19-17(10-5-11-21-19)20(25)23(13-16-9-6-12-26-16)14-18(24)22-15-7-3-2-4-8-15/h2-12H,13-14H2,1H3,(H,22,24)
• InChI Key： QYSUMSRUURPLFZ-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(N(CC(NC1C=CC=CC=1)=O)CC1=CC=CO1)=O

Computed Properties

• Exact Mass: 381.11471265g/mol
• Monoisotopic Mass: 381.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 101Ų

Additional information on 2-{N-[(furan-2-yl)methyl]-1-[2-(methylsulfanyl)pyridin-3-yl]formamido}-N-phenylacetamide

Introduction to 2-{N-[(furan-2-yl)methyl]-1-[2-(methylsulfanyl)pyridin-3-yl]formamido}-N-phenylacetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1062041-64-8, identified as 2-{N-[(furan-2-yl)methyl]-1-[2-(methylsulfanyl)pyridin-3-yl]formamido}-N-phenylacetamide, represents a fascinating intersection of molecular chemistry and pharmaceutical innovation. This intricate molecular structure, characterized by its fused heterocyclic rings and functional groups, has garnered significant attention in the field of chemical biology due to its potential therapeutic applications. The presence of a furan moiety, a methylsulfanyl group, and a phenylacetamide backbone suggests a multifaceted interaction profile with biological targets, making it a subject of intense research interest.

In recent years, the development of small-molecule inhibitors targeting complex biological pathways has been revolutionized by the integration of advanced computational chemistry and high-throughput screening techniques. The compound in question, CAS number 1062041-64-8, exemplifies this trend through its sophisticated design aimed at modulating key enzymatic activities. Specifically, the pyridin-3-yl substituent is known to enhance binding affinity to proteins involved in metabolic and inflammatory processes, while the formamido group introduces additional conformational flexibility necessary for optimal receptor interaction.

Current research in chemical biology emphasizes the importance of structure-based drug design, leveraging insights from crystallographic studies and molecular dynamics simulations. The CAS number 1062041-64-8 compound has been scrutinized using these methodologies to elucidate its binding mechanism with target proteins. Preliminary findings indicate that its unique scaffold interacts with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and neurodegenerative disorders. This aligns with the broader trend toward developing precision medicine approaches that address specific pathological mechanisms.

The furan moiety in this molecule is particularly noteworthy, as furan derivatives have demonstrated promise in inhibiting enzymes associated with oxidative stress and inflammation. Recent studies have highlighted the role of furan-based compounds in modulating mitochondrial function, a critical aspect of cellular energy metabolism. The methylsulfanyl group, on the other hand, contributes to the compound's solubility and metabolic stability, enhancing its bioavailability—a crucial factor in drug development. Together, these features make CAS number 1062041-64-8 an attractive candidate for further exploration.

Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like 2-{N-[(furan-2-yl)methyl]-1-[2-(methylsulfanyl)pyridin-3-yl]formamido}-N-phenylacetamide, facilitating rapid screening for biological activity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the intricate carbon backbone of this compound. Moreover, green chemistry principles have been applied to minimize waste and improve sustainability in its synthesis, reflecting the industry's commitment to environmentally responsible practices.

The pharmacological potential of this compound is further underscored by its ability to cross biological membranes due to its lipophilic nature. This property is essential for drugs targeting intracellular pathways, where effective delivery is paramount. Computational models predict that the CAS number 1062041-64-8 molecule can interact with both hydrophobic and hydrophilic regions of target proteins, suggesting a high degree of specificity. Such interactions are critical for minimizing off-target effects—a major challenge in drug development.

In clinical settings, derivatives of this class have shown promise in preclinical trials for their ability to modulate inflammatory responses without significant immunosuppressive effects. The phenylacetamide backbone, a common feature in bioactive molecules, is known for its ability to enhance binding affinity through hydrogen bonding networks. When combined with other functional groups like the furan moiety and methylsulfanyl group, it creates a versatile scaffold capable of engaging multiple binding sites on biological targets.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like CAS number 1062041-64-8. These algorithms analyze vast datasets to predict molecular properties and optimize structures for improved efficacy. By leveraging artificial intelligence (AI), researchers can rapidly iterate on molecular designs, reducing the time and cost associated with traditional trial-and-error approaches. This synergy between computational methods and experimental validation is reshaping how new drugs are developed.

Future directions in research may explore analogues of this compound designed to enhance selectivity or reduce toxicity. Structural modifications could focus on fine-tuning interactions with off-target proteins or improving pharmacokinetic profiles. Additionally, exploring prodrug formulations could extend the therapeutic window by controlling release kinetics within biological systems. Such innovations would further solidify the role of sophisticated small molecules like CAS number 1062041-64-8 in addressing unmet medical needs.

The broader implications of this research extend beyond individual compounds to advancements in drug design paradigms. The success of molecules like 2-{N-[(furan-2-yl)methyl]-1-[2-(methylsulfanyl)pyridin-3-yl]formamido}-N-phenylacetamide underscores the value of interdisciplinary collaboration between chemists, biologists, and clinicians. By combining expertise across these domains, researchers can develop more effective therapies that address complex diseases at their molecular roots.